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Compound of Interest

Compound Name:
2-Chloro-6-methoxy-4-

methylpyridine

CAS No.: 25297-52-3

Cat. No.: B3028641 Get Quote

Executive Summary
2-Chloro-6-methoxy-4-methylpyridine is a halogenated pyridine intermediate used primarily

in the synthesis of complex pharmacophores (e.g., mGluR5 modulators, TGR5 agonists). While

chemically robust compared to boronic acid derivatives, it possesses specific vulnerabilities to

nucleophilic substitution (hydrolysis) and photolytic dehalogenation.

Optimal storage requires an inert atmosphere (Argon/Nitrogen) to prevent moisture-induced

hydrolysis of the chloro- and methoxy- substituents. While short-term handling at room

temperature is acceptable, long-term banking requires refrigeration (2–8°C) in amber glass to

mitigate slow oxidative or photolytic drift.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
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Property Specification

Chemical Name 2-Chloro-6-methoxy-4-methylpyridine

CAS Number 25297-52-3

Molecular Formula C₇H₈ClNO

Molecular Weight 157.60 g/mol

Physical State Colorless to Light Yellow Liquid

Boiling Point ~213°C (Predicted) / Flash Point ~83°C

Solubility
Soluble in DCM, EtOAc, MeOH; Insoluble in

Water

Purity Standard Typically ≥95% (GC/HPLC)

Stability Mechanisms & Degradation Pathways[5]
The stability of this compound is dictated by the electron-deficient nature of the pyridine ring,

which activates the 2- and 6-positions toward nucleophilic attack.

Critical Degradation Vectors
Hydrolysis (Moisture Sensitivity): The 2-chloro and 6-methoxy groups are "leaving groups"

on an activated pyridine ring. In the presence of atmospheric moisture and trace acid/base

catalysis, these can be displaced by water, leading to the formation of pyridones (tautomers

of hydroxypyridines).

Pathway A: Displacement of Cl⁻

6-methoxy-4-methyl-2-pyridone.

Pathway B: Displacement of OMe⁻

2-chloro-4-methyl-6-pyridone.

Photolysis (Light Sensitivity): Halogenated pyridines are susceptible to Carbon-Chlorine

bond homolysis under UV light. This radical pathway can lead to dechlorination or
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dimerization.

Oxidation: The 4-methyl group is benzylic-like and susceptible to slow oxidation to a

carboxylic acid (2-chloro-6-methoxyisonicotinic acid) if exposed to strong oxidants or

prolonged air exposure.

Degradation Pathway Diagram
The following diagram visualizes the potential breakdown products if storage protocols are

breached.
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Caption: Primary degradation routes via nucleophilic substitution (hydrolysis) and photolytic

cleavage.

Storage Protocols (The "How-To")
To maintain purity >98% over 12+ months, adhere to the following storage hierarchy.

Primary Storage Conditions
Temperature:2°C to 8°C (Refrigerated).

Note: While some suppliers list "Room Temperature" for shipping, refrigeration is required

to arrest slow hydrolysis kinetics for long-term storage.

Atmosphere:Inert Gas Overlay (Argon or Nitrogen).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3028641?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The liquid is hygroscopic.[1] Always backfill the headspace with dry Argon after use to

prevent moisture ingress.

Container:Amber Glass Vial with Teflon-lined screw cap.

Reasoning: Amber glass blocks UV radiation; Teflon prevents leaching of plasticizers by

the organic liquid.

Handling & Thawing Workflow
Equilibration: Allow the refrigerated vial to reach room temperature before opening.

Why? Opening a cold vial condenses atmospheric moisture directly into the product,

accelerating hydrolysis.

Aliquotting: If frequent use is expected, aliquot into single-use vials under an inert

atmosphere to avoid repeated freeze-thaw or open-close cycles.
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Caption: Decision tree for selecting storage conditions based on usage frequency.

Quality Control & Re-Testing
Before using this intermediate in critical steps (e.g., Suzuki coupling or lithiation), verify

integrity:

Visual Inspection:

Pass: Clear, colorless to light yellow liquid.

Fail: Dark brown/orange color (oxidation) or turbidity/precipitate (polymerization or salt

formation).

H-NMR Check:

Look for the disappearance of the characteristic methoxy singlet (~3.9 ppm) or shifts in the

aromatic protons, which indicate hydrolysis to a pyridone species.

Retest Interval: Every 12 months if stored at 2-8°C; every 6 months if stored at ambient.

Safety & Hazards (GHS)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling: Use in a fume hood. Avoid contact with skin.[1] Wear nitrile gloves and safety

goggles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Stability & Storage of 2-Chloro-6-
methoxy-4-methylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028641#2-chloro-6-methoxy-4-methylpyridine-
stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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